Cas no 62156-77-8 (Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-)

• Product Name: Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
• CAS No: 62156-77-8
• MF: C₁₅H₁₄ClNO₂S
• MW: 307.795161724091
• CID: 456080
• PubChem ID: 71389297
• Update Time: 2025-04-19

Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
• 2-(3-chloro-4-nitrophenyl)sulfanyl-1,3,5-trimethylbenzene
• 2-[(3-Chloro-4-nitrophenyl)sulfanyl]-1,3,5-trimethylbenzene
• DTXSID20811317
• 62156-77-8

• Inchi： 1S/C15H14ClNO2S/c1-9-6-10(2)15(11(3)7-9)20-12-4-5-14(17(18)19)13(16)8-12/h4-8H,1-3H3
• InChI Key： CACWJZIRSFJWIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC1C(C)=CC(C)=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.04352
• Monoisotopic Mass: 307.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14